3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide
Overview
Description
3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide (3-AMEMTP) is a novel small molecule that has recently been investigated for its potential use in various scientific research applications. 3-AMEMTP is a synthetic compound composed of three amino groups, two methoxyethyl groups, and a tetrahydro-2H-pyran-4-yl group. It has been found to possess a variety of biochemical and physiological effects and has been studied for its potential use in laboratory experiments.
Scientific Research Applications
3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide has been studied for its potential use in various scientific research applications. It has been found to possess anti-inflammatory and anti-diabetic properties, and has been studied for its potential use as an anti-cancer agent. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer’s and Parkinson’s diseases.
Mechanism of Action
The mechanism of action of 3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide is not yet fully understood. However, it is believed to act by modulating the activity of certain enzymes and proteins, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). Additionally, it has been found to increase the levels of certain cytokines and hormones, such as interleukin-6 (IL-6) and insulin-like growth factor-1 (IGF-1), which may be involved in its anti-inflammatory and anti-diabetic effects.
Biochemical and Physiological Effects
3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide has been found to possess a variety of biochemical and physiological effects. In vitro studies have demonstrated that it has anti-inflammatory, anti-diabetic, and anti-cancer properties. Additionally, it has been found to modulate the activity of certain enzymes and proteins, such as COX-2 and NOS, and to increase the levels of certain cytokines and hormones, such as IL-6 and IGF-1.
Advantages and Limitations for Lab Experiments
3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized via the Biginelli reaction. Additionally, it has been found to possess a variety of biochemical and physiological effects, which makes it a useful tool for studying various biological processes. However, there are some limitations to its use in laboratory experiments. For example, its mechanism of action is not yet fully understood, and its effects on humans have not been extensively studied.
Future Directions
There are several potential future directions for 3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide. First, further research is needed to better understand its mechanism of action. Additionally, more research is needed to investigate its potential use in the treatment of neurological disorders, such as Alzheimer’s and Parkinson’s diseases. Finally, further studies should be conducted to evaluate its safety and efficacy for use in humans.
properties
IUPAC Name |
3-amino-N-(2-methoxyethyl)-N-(oxan-4-yl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-15-9-6-13(11(14)2-5-12)10-3-7-16-8-4-10/h10H,2-9,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAWAHFWLUSSQPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(C1CCOCC1)C(=O)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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